4-bromobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone

• IUPAC Name: N-[(E)-(4-bromophenyl)methylideneamino]-4,6-dimethylpyrimidin-2-amine
• InChI: InChI=1S/C13H13BrN4/c1-9-7-10(2)17-13(16-9)18-15-8-11-3-5-12(14)6-4-11/h3-8H,1-2H3,(H,16,17,18)/b15-8+
• InChI Key: RAUYQEWUXLQJOH-OVCLIPMQSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NN=CC2=CC=C(C=C2)Br)C
• Isomeric SMILES: CC1=CC(=NC(=N1)N/N=C/C2=CC=C(C=C2)Br)C
• Molecular Formula: C13H13BrN4
• Molecular Weight: 305.17 g/mol

Description

4-bromobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone, also known as BBP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BBP is a pyrimidine derivative that is commonly used as a ligand for metal ions in coordination chemistry. Its unique chemical structure makes it a promising candidate for a wide range of research applications, including drug discovery, catalysis, and materials science.

Mechanism of Action

The mechanism of action of 4-bromobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone is not fully understood, but it is believed to involve the formation of coordination complexes with metal ions. These complexes can then interact with target molecules, such as enzymes or receptors, to produce a desired effect.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in laboratory experiments. For example, this compound has been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as an anti-cancer agent. This compound has also been shown to have antioxidant properties, which could make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone in laboratory experiments is its versatility. Its ability to form coordination complexes with a wide range of metal ions makes it useful for a variety of applications. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are many potential future directions for research involving 4-bromobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone. One area of interest is the development of new therapeutic agents based on this compound and its coordination complexes. Another potential direction is the use of this compound as a catalyst in new organic synthesis reactions. Additionally, this compound's ability to form supramolecular structures could make it useful in the development of new materials with unique properties.

Synthesis Methods

4-bromobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone can be synthesized using a variety of methods, including the condensation of 4-bromobenzaldehyde with 4,6-dimethyl-2-pyrimidinylhydrazine in the presence of a suitable catalyst. The resulting product can be purified using standard techniques such as recrystallization or column chromatography.

Scientific Research Applications

4-bromobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone has been studied for its potential applications in a variety of scientific fields. In the area of drug discovery, this compound has been used as a ligand for metal ions in the development of new therapeutic agents. This compound has also been studied for its potential use as a catalyst in organic synthesis reactions, as well as for its ability to form supramolecular structures in materials science.